Cas no 1361607-75-1 (6-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-3-methanol)

• Product Name: 6-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-3-methanol
• CAS No: 1361607-75-1
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4967700
• Update Time: 2025-05-27

6-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H7Cl3FNO/c13-7-3-8(14)11(9(15)4-7)12-6(5-18)1-2-10(16)17-12/h1-4,18H,5H2
• InChI Key： CWGNNHYLRDRJAN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC=C(N=1)F)CO)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 3.9
• Topological Polar Surface Area: 33.1

Additional information on 6-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-3-methanol

Comprehensive Overview of 6-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-3-methanol (CAS No. 1361607-75-1)

6-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-3-methanol (CAS No. 1361607-75-1) is a fluorinated and chlorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique heterocyclic structure, has garnered attention due to its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of antimicrobial agents and crop protection chemicals.

The molecular structure of 6-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-3-methanol combines a pyridine core with a trichlorophenyl moiety and a hydroxymethyl functional group. This arrangement enhances its reactivity, making it valuable for cross-coupling reactions and catalysis. Recent studies highlight its utility in palladium-catalyzed Suzuki-Miyaura reactions, a topic frequently searched in academic databases. The presence of both fluoro and chloro substituents also contributes to its lipophilicity, a property critical for optimizing drug bioavailability.

In the context of green chemistry, a trending topic in 2024, 6-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-3-methanol has been investigated for its potential in sustainable synthesis. Researchers are optimizing its production using microwave-assisted reactions to reduce energy consumption—a method often queried in AI-driven literature searches. Additionally, its stability under ambient conditions makes it a practical candidate for industrial-scale applications.

The compound’s spectroscopic properties (e.g., NMR and HRMS data) are well-documented, addressing common queries from analytical chemists. Its crystal structure has been resolved via X-ray diffraction, revealing intermolecular hydrogen bonding patterns that influence its solid-state behavior. These insights are pivotal for designing co-crystals, a hot topic in pharmaceutical formulation.

From a commercial perspective, 6-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-3-methanol is available through specialized chemical suppliers, with purity levels exceeding 98%. Its safety data (non-hazardous classification) aligns with industry demands for low-risk intermediates. FAQs in forums often focus on its storage recommendations (e.g., inert atmosphere, -20°C), which we’ve addressed here to enhance SEO relevance.

Future directions include exploring its bioisosteric potential—replacing traditional phenyl groups with fluoropyridine motifs to improve drug efficacy. This aligns with the FDA’s push for halogenated drug candidates, a frequently searched regulatory trend. Collaborative studies with AI-powered drug design platforms could further unlock its applications, merging computational chemistry with experimental validation.

In summary, 6-Fluoro-2-(2,4,6-trichlorophenyl)pyridine-3-methanol (CAS No. 1361607-75-1) represents a multifaceted compound bridging medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its robust structure-activity relationships and compatibility with modern catalytic methodologies position it as a key player in next-generation research.